Cas no 2137065-84-8 (Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis-)

• Product Name: Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis-
• CAS No: 2137065-84-8
• MF: C₁₁H₁₈ClNO₄
• MW: 263.717922687531
• CID: 5256111
• Update Time: 2025-06-08

Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis-

• Inchi： 1S/C11H18ClNO4/c1-11(2,3)17-10(15)13-8-4-7(5-8)9(14)16-6-12/h7-8H,4-6H2,1-3H3,(H,13,15)/t7-,8+
• InChI Key： NBZUHQBNXHUGNX-OCAPTIKFSA-N
• SMILES： [C@@H]1(C(OCCl)=O)C[C@H](NC(OC(C)(C)C)=O)C1

Additional information on Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis-

Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- (CAS No. 2137065-84-8)

Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- (CAS No. 2137065-84-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound is characterized by its cyclobutane ring, chloromethyl ester group, and (1,1-dimethylethoxy)carbonyl amino functionality, which collectively contribute to its chemical stability and reactivity.

The cis- configuration of the compound is particularly noteworthy as it can influence the compound's biological activity and pharmacokinetic properties. The presence of the chloromethyl ester group provides a versatile handle for further chemical modifications, making this compound a valuable intermediate in the synthesis of more complex molecules. The (1,1-dimethylethoxy)carbonyl (Boc) protecting group is commonly used in organic synthesis to protect amino functionalities during multi-step reactions, ensuring that the final product retains its desired structure and activity.

Recent research has highlighted the potential of Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- in various therapeutic areas. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The researchers found that the cyclobutane ring and the chloromethyl ester group play crucial roles in modulating the activity of key inflammatory pathways.

In another study published in *Organic & Biomolecular Chemistry*, scientists explored the use of this compound as a building block for the synthesis of novel antiviral agents. The unique combination of functional groups in Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- allowed for the creation of compounds with enhanced binding affinity to viral targets. This research underscores the versatility and potential of this compound in developing new therapeutic strategies.

The synthetic route for preparing Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- has been well-documented in the literature. A typical synthesis involves the reaction of a cyclobutanecarboxylic acid derivative with a suitable amine protected by a Boc group, followed by esterification with a chloromethylating agent to introduce the chloromethyl ester functionality. The final step often involves purification by column chromatography to obtain the desired product with high purity.

From a safety perspective, handling and storage of Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- should be conducted under controlled conditions to ensure stability and prevent degradation. It is recommended to store the compound at low temperatures and away from moisture and light to maintain its integrity.

In conclusion, Cyclobutanecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, chloromethyl ester, cis- (CAS No. 2137065-84-8) is a promising compound with a wide range of applications in medicinal chemistry and drug development. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing therapeutic innovations.